3-(4-Methoxyphenyl)oxetan-3-amine
Overview
Description
“3-(4-Methoxyphenyl)oxetan-3-amine” is a chemical compound with the molecular formula C10H13NO2 . It is a derivative of oxetane, a three-membered cyclic ether . This compound is used in research and development .
Synthesis Analysis
The synthesis of “3-(4-Methoxyphenyl)oxetan-3-amine” and its derivatives has been a subject of research. For instance, a study has reported the synthesis of structurally diverse 2-methyl-N-[(3-phenylamino)oxetan-3-yl]-2-propanesulfinamide derivatives under catalyst-free conditions . Another study has reported the synthesis of oxetanes from sugar derivatives .Molecular Structure Analysis
The molecular structure of “3-(4-Methoxyphenyl)oxetan-3-amine” is characterized by the presence of an oxetane ring, a three-membered cyclic ether, and a 4-methoxyphenyl group . The exact mass of the compound is 193.110275 Da .Scientific Research Applications
Medicinal Chemistry and Drug Development
Oxetanes have attracted attention due to their potential as building blocks for drug discovery. Researchers have explored the synthesis of novel oxetane derivatives, including 3-(4-methoxyphenyl)oxetan-3-amine, for their pharmacological properties. These compounds may serve as scaffolds for designing new drugs targeting specific biological pathways or receptors .
Natural Product Synthesis and Total Synthesis
Oxetanes appear in various natural products, and their incorporation into complex molecules has been a focus of synthetic chemistry. By utilizing 3-(4-methoxyphenyl)oxetan-3-amine as a building block, chemists can access intricate structures found in natural products. Total synthesis efforts often involve strategic oxetane ring formations.
Future Directions
The future directions for the study of “3-(4-Methoxyphenyl)oxetan-3-amine” and its derivatives could involve further exploration of their synthesis, reactivity, and potential applications. For instance, a study has suggested that diaminooxetane derivatives could be emerging building blocks for future drug discovery .
Mechanism of Action
Target of Action
Oxetanes, the class of compounds to which it belongs, have been widely adopted in medicinal chemistry programs .
Mode of Action
For instance, they can be accessed from corresponding carbonyl compounds through initial formation of the epoxide followed by ring opening .
Biochemical Pathways
Oxetanes are known to be involved in various chemical transformations, such as the formation of the oxetane ring from an epoxide, which requires a certain amount of activation energy .
Pharmacokinetics
The molecular weight of the compound is 193242 Da , which is within the optimal range for drug-like properties according to Lipinski’s rule of five.
Result of Action
Oxetanes are known to be important precursors for various compounds, such as 3-nitrooxetane, 3,3-dinitrooxetane, and 3-aminooxetane .
Action Environment
The stability and reactivity of oxetanes are known to be influenced by factors such as temperature and the presence of certain catalysts .
properties
IUPAC Name |
3-(4-methoxyphenyl)oxetan-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-12-9-4-2-8(3-5-9)10(11)6-13-7-10/h2-5H,6-7,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMPHCZDCSRSELT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2(COC2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxyphenyl)oxetan-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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